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Compound of Interest

Compound Name: Undecane

Cat. No.: B072203 Get Quote

Essential Guide to Safely Handling Undecane
For researchers and professionals in scientific fields, the proper handling of chemical reagents

is paramount for ensuring laboratory safety and environmental responsibility. This guide

provides comprehensive, step-by-step procedures for the safe use, storage, and disposal of

undecane, a straight-chain alkane commonly used in organic synthesis and gas

chromatography.

Undecane: Key Properties
Undecane is a colorless, combustible liquid.[1][2] Understanding its physical and chemical

properties is the first step toward safe handling.
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Property Value

Chemical Formula C₁₁H₂₄

Molar Mass 156.31 g/mol [1]

Appearance Colorless liquid[1][3][4]

Odor Gasoline-like to odorless[3]

Boiling Point 196 °C (385 °F)[3][5]

Melting Point -26 °C (-15 °F)[3][5]

Flash Point 65 °C (149 °F)[6]

Density 0.740 g/mL at 20 °C[5]

Vapor Density 5.4 (Heavier than air)[2]

Solubility in Water Insoluble[1][2]

Autoignition Temperature 201.85 °C (395.33 °F) (estimated)[6]

Personal Protective Equipment (PPE)
When handling undecane, a comprehensive selection of personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Eye and Face Protection: Always wear chemical safety goggles or a face shield to protect

against splashes.[7]

Hand Protection: Use chemical-resistant gloves.[8] Suitable materials include butyl rubber,

Viton, or fluorine rubber.[7] The appropriate glove choice for a specific workplace should be

confirmed with the glove manufacturer.[6]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhaling vapors.[7][8] If ventilation is inadequate or there's a risk of aerosol formation, a

NIOSH-approved respirator is necessary.[6][9] For situations with potential for uncontrolled

release or unknown exposure levels, a positive-pressure, air-supplying respirator should be

used.[6]
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Protective Clothing: A lab coat is the minimum requirement.[9] For larger quantities or tasks

with a higher risk of splashing, flame-retardant protective clothing and footwear designed to

protect against chemicals are recommended.[6]

Operational Plans: Handling and Storage
Adherence to a strict operational protocol is crucial for the safe handling of undecane.

Preparation and Handling Protocol
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for undecane.

Ensure Proper Ventilation: All work with undecane should be conducted in a well-ventilated

area, such as a chemical fume hood.[7]

Eliminate Ignition Sources: Undecane is a combustible liquid.[6] Keep it away from heat,

sparks, open flames, and hot surfaces.[6][10] Smoking is strictly prohibited in the handling

area.[6] Use explosion-proof electrical and ventilating equipment.[10]

Grounding: To prevent static discharge, which can ignite vapors, ground and bond all

containers and receiving equipment.[10][11] Use only non-sparking tools.[10]

Avoid Aerosol Formation: Handle the liquid carefully to avoid creating aerosols or mists.[6]

General Hygiene: Do not eat, drink, or smoke in the work area.[10] Wash hands thoroughly

after handling undecane and before breaks.[6][10]

Storage Protocol
Store undecane in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

Containers must be kept upright to prevent leakage.[6]

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitric acid,

chlorates, peroxides).[2][12]

The storage area should be clearly labeled, and access should be restricted.
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Emergency and Disposal Plans
Spill Response Protocol

Isolate the Area: Immediately evacuate non-essential personnel and eliminate all ignition

sources from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[6] Do not allow the spill to enter drains or waterways.[6]

Collect Absorbent Material: Use clean, non-sparking tools to collect the absorbed material.[2]

Package for Disposal: Place the collected material into a suitable, closed, and properly

labeled container for disposal.[6]

First Aid Measures
If Swallowed: Do NOT induce vomiting.[6] Immediately call a poison center or doctor.[6] Due

to the risk of aspiration into the lungs, which can be fatal, this is a medical emergency.[6][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[10] If irritation persists, seek medical attention.[6]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin area

with plenty of water.[6][13]

Inhalation: Move the person to fresh air.[7] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[7]

Disposal Plan
The disposal of undecane and any contaminated materials must be handled with care to

protect the environment.

Waste Classification: Undecane waste is considered hazardous waste.[8] This includes

unused product and any materials contaminated with it (e.g., absorbent materials, gloves,

empty containers).[8]
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Segregation and Collection: Collect undecane waste in a designated, properly sealed, and

labeled hazardous waste container.

Licensed Disposal: Do not pour undecane down the drain or dispose of it in regular trash.[7]

[8] Arrange for a licensed hazardous waste disposal company to collect and manage the

waste in accordance with all local, state, and federal regulations.[6][9]

Container Decontamination: Empty containers should be treated as hazardous waste unless

they are properly triple-rinsed.

Undecane Handling Workflow
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Safe Undecane Handling Workflow
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Caption: Logical workflow for the safe handling of undecane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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